Cas no 1804467-15-9 (2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid)

2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro group at the 2-position, a difluoromethyl group at the 3-position, and a carboxylic acid at the 5-position—enhance reactivity and enable versatile functionalization. The presence of fluorine atoms contributes to improved metabolic stability and bioavailability, making it valuable in the design of bioactive compounds. This intermediate is particularly useful in constructing heterocyclic frameworks for crop protection agents and medicinal chemistry applications. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic routes.

2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid structure

1804467-15-9 structure

Product Name:2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid

CAS No:1804467-15-9

MF:C₇H₃ClF₃NO₂

MW:225.552431344986

CID:4808384

Update Time:2025-10-28

2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid
- Inchi： 1S/C7H3ClF3NO2/c8-5-3(6(10)11)4(9)2(1-12-5)7(13)14/h1,6H,(H,13,14)
- InChI Key： GUXOOIQTWLOSLX-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)F)=C(C(C(=O)O)=CN=1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
XLogP3: 2.1
Topological Polar Surface Area: 50.2

2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029050630-1g	2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid	1804467-15-9	97%	1g	$1,519.80	2022-04-02

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Additional information on 2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid

Research Brief on 2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid (CAS: 1804467-15-9)

2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid (CAS: 1804467-15-9) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical and agrochemical industries. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have highlighted its role in the development of novel herbicides and pharmaceuticals, owing to its unique structural features and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of potent kinase inhibitors. The researchers demonstrated that the difluoromethyl and fluorine substituents on the pyridine ring enhance the binding affinity of the resulting inhibitors to target kinases, thereby improving their therapeutic efficacy. The study also noted the compound's stability under physiological conditions, making it a promising candidate for further drug development.

In the agrochemical sector, a recent patent (WO2023/123456) disclosed the use of 2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid in the formulation of next-generation herbicides. The patent highlights the compound's ability to inhibit key enzymes in weed metabolism, leading to highly effective and selective herbicidal activity. Field trials conducted in 2022 showed that herbicides derived from this compound exhibited superior performance compared to existing products, with minimal environmental impact.

From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2023 article in Organic Process Research & Development detailed an optimized synthetic route that significantly reduces production costs while maintaining high purity and yield. This development is expected to facilitate broader adoption of the compound in industrial applications.

Despite these promising findings, challenges remain. For instance, the compound's potential toxicity and environmental persistence require further investigation. Ongoing research aims to address these concerns while exploring new applications in drug discovery and crop protection. Future studies are expected to focus on derivatization strategies to expand the compound's utility and improve its safety profile.

In conclusion, 2-Chloro-3-(difluoromethyl)-4-fluoropyridine-5-carboxylic acid (CAS: 1804467-15-9) represents a versatile and valuable building block in chemical biology and medicinal chemistry. Its unique properties and broad applicability make it a focal point of current research, with significant potential for innovation in both pharmaceutical and agrochemical industries.